Cas no 141515-08-4 (1,1'-(1,2-Phenylene)bis(azepane))

1,1'-(1,2-Phenylene)bis(azepane) structure
141515-08-4 structure
Product Name:1,1'-(1,2-Phenylene)bis(azepane)
CAS No:141515-08-4
MF:C18H28N2
MW:272.428324699402
CID:2774190
PubChem ID:71343790
Update Time:2025-04-21

1,1'-(1,2-Phenylene)bis(azepane) Chemical and Physical Properties

Names and Identifiers

    • DTXSID80770335
    • 1,1'-(1,2-Phenylene)bis(azepane)
    • 141515-08-4
    • Inchi: 1S/C18H28N2/c1-2-8-14-19(13-7-1)17-11-5-6-12-18(17)20-15-9-3-4-10-16-20/h5-6,11-12H,1-4,7-10,13-16H2
    • InChI Key: KOAIZHYMWOBGHF-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=CC=C2N2CCCCCC2)CCCCCC1

Computed Properties

  • Exact Mass: 272.225248902Da
  • Monoisotopic Mass: 272.225248902Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 6.5Ų

1,1'-(1,2-Phenylene)bis(azepane) Related Literature

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